Vat black 31

• CAS No.: 12239-79-1
• Molecular Formula: C8H12O3
• Synonyms: Vat black 31

Description

Vat Black 31 is a synthetic vat dye intended for laboratory research applications, particularly in the study of textile dyeing processes for cellulose fibers like cotton and viscose . Like other vat dyes, it is characterized by its insolubility in water in its initial state and requires a chemical reduction step in an alkaline solution to become water-soluble for application . Upon subsequent oxidation, the dye returns to its insoluble form within the fiber, resulting in exceptional color fastness to washing, light, and rubbing, making it a subject of interest for research into durable textile coloration . This product is provided For Research Use Only and is not intended for diagnostic, therapeutic, or any other personal uses. Researchers should handle this compound with appropriate safety precautions.

Synthetic Methodologies and Precursor Chemistry of Vat Black 31

Established Synthetic Pathways for Vat Dye Systems

Historically, the synthesis of vat dyes has been rooted in anthraquinone (B42736) chemistry. researchgate.netsdc.org.uk A foundational pathway in this class is the synthesis of violanthrone (B7798473) (also known as dibenzanthrone (B1683561) or C.I. Vat Blue 20), a key intermediate for many other dyes. tandfonline.comresearchgate.net The production of violanthrone is a multi-step process that begins with more basic chemical building blocks.

A typical sequence is as follows:

Benzanthrone (B145504) Synthesis: The process often starts with the reaction of anthraquinone with glycerol (B35011) in the presence of a reducing agent like iron and an acidic medium such as sulfuric acid. tandfonline.comresearchgate.net This sequence of reactions, including intramolecular acylation and reduction, forms the benzanthrone molecule. tandfonline.com

Dimerization to Violanthrone: Benzanthrone is then dimerized to form violanthrone. tandfonline.comgoogleapis.com This step, often referred to as a Scholl reaction, can be achieved through methods like alkali fusion or oxidative dimerization. tandfonline.comgoogleapis.com

These established pathways frequently require high reaction temperatures (over 200°C) and the use of high-boiling, hazardous organic solvents like nitrobenzene, chlorobenzene, or trichlorobenzene to facilitate the reactions. worlddyevariety.comresearchgate.net The use of such solvents and other hazardous reagents, including heavy metal catalysts like mercury, contributes to the significant environmental footprint of traditional vat dye manufacturing. researchgate.net

Advanced and Green Synthesis Techniques for Vat Black 31 and Analogues

In response to the environmental and efficiency challenges of traditional methods, research has focused on developing advanced and greener synthetic techniques. These modern approaches aim to reduce solvent waste, lower energy consumption, and improve reaction efficiency.

Continuous flow chemistry, particularly using microfluidic devices, represents a significant advancement in dye synthesis. For instance, a method for the continuous flow synthesis of indigo (B80030) (C.I. Vat Blue 1) has been developed. google.com This approach uses a microfluidic reactor for a controlled "flash chemistry" process, allowing for the rapid synthesis and capture of the dye. google.com Key advantages of flow reactors include superior control over mixing and temperature, a high surface-area-to-volume ratio, and a reduction in hazardous waste, offering a safer and more efficient alternative to traditional batch processing. google.com

Eliminating organic solvents is a primary goal of green chemistry. A continuous, scalable, and solvent-free method for synthesizing perylene (B46583) diimides (PDIs), which are structurally related to some vat dyes, has been reported using twin-screw extrusion (TSE). google.com This reactive extrusion process demonstrates that complex organic molecules can be synthesized efficiently without the need for hazardous solvents, thus minimizing waste and environmental impact. google.com

Mechanochemical synthesis, which utilizes mechanical force from methods like ball milling to initiate chemical reactions, is an emerging eco-friendly technique. worlddyevariety.com This approach can significantly reduce or eliminate the need for solvents and often shortens reaction times. google.com Notably, the mechanochemical synthesis of C.I. Vat Red 1 has been shown to produce the dye in a much higher yield compared to conventional solution-based methods. google.com This demonstrates the potential of mechanochemistry to create more efficient and environmentally benign manufacturing processes for vat dyes. worlddyevariety.comgoogle.com

Precursor Molecules and Intermediates in this compound Synthesis

While the specific, detailed synthesis pathway for C.I. This compound is not widely documented in public literature, the chemistry of analogous black vat dyes provides insight into its likely precursors. These dyes are typically complex derivatives of large polycyclic aromatic systems like violanthrone or dibenzanthrone.

Known synthetic routes to similar black vat dyes include:

Modification of Violanthrone: One patented method for creating a black vat dye involves reacting violanthrone with hydroxylamine (B1172632) sulfate (B86663) in a sulfuric acid medium, catalyzed by vanadium pentoxide. lookchem.com This reaction introduces amino and hydroxyl groups onto the violanthrone structure. lookchem.com A similar process is used for C.I. Vat Black 16, where Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione (violanthrone) is treated with hydroxylamine in concentrated sulfuric acid. google.com

Condensation of Dibenzanthrone Derivatives: Another pathway involves the bromination of dibenzanthrone in an inert solvent like nitrobenzene. The resulting brominated intermediate is then reacted directly with 1-aminoanthraquinone, without isolation, to produce a grey or black vat dye. google.com

The table below summarizes the precursor systems for these representative black vat dyes.

Resulting Dye Class	Precursor 1	Precursor 2	Catalyst/Solvent System
Black Vat Dye	Violanthrone	Hydroxylamine Sulfate	Vanadium Pentoxide / Sulfuric Acid lookchem.com
Grey/Black Vat Dye	Brominated Dibenzanthrone	1-Aminoanthraquinone	Nitrobenzene

Purification and Yield Optimization in this compound Manufacturing

Purification: Crude vat dyes are purified to achieve the desired coloristic properties and fastness. Common methods include:

Vatting and Re-oxidation: The crude dye can be dissolved in an alkaline solution of sodium hydrosulfite to form the soluble leuco-vat, filtered to remove insoluble impurities, and then re-oxidized back to the insoluble pigment by blowing air through the solution. researchgate.net

Washing and Recrystallization: The product is often washed with hot water until neutral to remove residual acids and salts. google.com Recrystallization from solvent mixtures, such as toluene (B28343) and ethanol, can also be employed for further purification. tandfonline.com

Soaping: A final treatment with a boiling solution of soap or synthetic detergent, often called soaping, is crucial for the dye crystals to aggregate and achieve their final, stable shade and maximum fastness properties.

Yield Optimization: Improving reaction yield is a key focus of modern dye manufacturing. While older processes had very low efficiencies, newer methods have achieved significant improvements. A patented method for producing C.I. Vat Black BBN via a specific nitration process claims a yield of up to 99% without needing extensive refining. Similarly, an optimized aqueous condensation process for producing C.I. Vat Red 14 reports yields as high as 98-99%. google.com These high yields are typically achieved by moving away from hazardous organic solvents to aqueous systems or by employing advanced techniques like mechanochemistry. google.com

The following table compares the yields of traditional versus optimized synthesis methods for various vat dyes.

Vat Dye	Synthesis Method	Reported Yield
C.I. Vat Brown 1	Traditional Multi-step Solvent Process	~19% worlddyevariety.com
A Green Perylene Vat Dye	Condensation with AlCl₃	80-90% researchgate.net
C.I. Vat Red 14	Optimized Aqueous Condensation	98-99% google.com
C.I. Vat Black BBN	Optimized Nitration Process	up to 99%

Advanced Spectroscopic and Structural Elucidation of Vat Black 31

Spectroscopic Characterization Techniques for Vat Black 31

Spectroscopy is fundamental to understanding the chemical identity and properties of this compound at a molecular level. By interacting with electromagnetic radiation, the compound reveals its unique structural fingerprint.

Fourier-Transform Infrared (FTIR) Spectroscopy Applications

Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive technique used to identify the functional groups present in a molecule. microtrac.comiium.edu.my When an infrared beam is passed through a sample of this compound, its chemical bonds vibrate by absorbing specific frequencies of energy. kuleuven.be The resulting absorption spectrum provides a unique molecular fingerprint. For a complex polycyclic aromatic quinone structure, which is typical for vat dyes, FTIR analysis would identify key chemical bonds. This analysis is crucial for confirming the dye's chemical structure and for quality control purposes. mdpi.compnrjournal.com

The interpretation of an FTIR spectrum for this compound would involve assigning absorption bands to specific vibrational modes. While a definitive spectrum for this compound is not publicly available, a table of expected characteristic peaks can be constructed based on the general structure of anthraquinone-based vat dyes.

Table 1: Illustrative FTIR Peak Assignments for this compound This table represents potential characteristic absorption bands for a compound like this compound based on typical functional groups in vat dyes.

Wavenumber Range (cm⁻¹)	Bond	Vibrational Mode	Significance in this compound Structure
3100-3000	C-H	Aromatic Stretch	Confirms the presence of the polycyclic aromatic backbone.
1680-1650	C=O	Ketone Stretch	Characteristic of the quinone groups essential to the vat dye chromophore.
1600-1450	C=C	Aromatic Stretch	Indicates the presence of multiple aromatic rings in the structure.
1300-1000	C-N	Amine Stretch	Suggests the presence of nitrogen-containing functional groups, common in complex dyes.
900-675	C-H	Aromatic Bend	Provides information on the substitution pattern of the aromatic rings.

Ultraviolet-Visible (UV-Vis) Absorption and Photoluminescence (PL) Spectroscopy

Ultraviolet-Visible (UV-Vis) spectroscopy measures how a substance absorbs light in the UV and visible regions of the electromagnetic spectrum. ossila.com This technique is directly related to the color of the dye, as the absorption of light at specific wavelengths results in the perceived color. For this compound, a broad absorption across the entire visible spectrum (approximately 400-700 nm) is expected, which is characteristic of a black substance. rsc.orgmdpi.com The spectrum would reveal the wavelengths of maximum absorption (λ_max), which correspond to electronic transitions between molecular orbitals within the dye's extensive conjugated system. researchgate.net

Photoluminescence (PL) spectroscopy, which includes fluorescence and phosphorescence, measures the light emitted by a substance after it has absorbed photons. ossila.com After this compound absorbs UV or visible light, its electrons are promoted to an excited state. The subsequent return to the ground state can involve the emission of light at a lower energy (longer wavelength). mdpi.com Analyzing the PL spectrum can provide insights into the electronic structure and de-excitation pathways of the dye molecule. rsc.org For many dyes, this emission is very weak (low quantum yield), as the energy is often lost through non-radiative pathways like heat or molecular vibrations.

Table 2: Expected Spectroscopic Properties of this compound This table outlines the expected optical properties for a black vat dye based on general spectroscopic principles.

Technique	Property Measured	Expected Finding for this compound	Significance
UV-Vis	Absorption Spectrum	Broad absorption across the 400-700 nm range.	Confirms the black color and indicates a highly conjugated electronic system.
PL	Emission Spectrum	Likely weak or negligible emission (fluorescence/phosphorescence).	Suggests that absorbed energy is primarily dissipated through non-radiative decay processes.

X-ray Diffraction (XRD) for Crystalline Structure and Material Properties

X-ray Diffraction (XRD) is the principal technique for investigating the crystalline nature of solid materials. mdpi.comrms-foundation.ch When a beam of X-rays is directed at a powdered sample of this compound, the rays are diffracted by the planes of atoms in the crystal lattice. orientjchem.org The resulting diffraction pattern is unique to the material's specific crystal structure. rms-foundation.ch

Analysis of the XRD pattern can determine whether the dye powder is amorphous (lacking long-range order) or crystalline (having a well-ordered atomic arrangement). orientjchem.org For a crystalline sample, XRD can identify the crystal system (e.g., monoclinic, triclinic), the dimensions of the unit cell, and can be used for phase identification and purity assessment. rsc.orgresearchgate.net These properties are critical as they influence the dye's physical characteristics, such as its stability, solubility, and even its color in the solid state.

Table 3: Crystalline Properties of this compound Determinable by XRD This table lists the key material properties that would be obtained from an XRD analysis of this compound powder.

Parameter	Description	Significance
Crystallinity	Degree of structural order in the solid.	Distinguishes between an ordered crystalline state and a disordered amorphous state.
Diffraction Peaks (2θ)	Angles at which constructive interference of X-rays occurs.	A unique fingerprint for identifying the crystalline phase of this compound.
Crystal System	The symmetry of the unit cell (e.g., monoclinic).	Defines the fundamental repeating block of the crystal structure.
Phase Purity	Identification of any crystalline impurities.	Crucial for quality control to ensure the sample is not contaminated with other substances.

Microscopic and Morphological Analysis of this compound Formulations

Microscopy provides direct visualization of dye particles, offering critical information on their size, shape, and distribution within a formulation, which directly impacts application performance.

Electron Microscopy Studies of Dye Particle Morphology

Electron microscopy techniques, such as Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), are used to obtain high-resolution images of particles. SEM scans a focused electron beam over the sample surface to create an image of its topography and morphology. researchgate.net It would reveal the external features of this compound particles, such as their shape (e.g., spherical, irregular, needle-like), surface texture, and state of aggregation. d-nb.info

TEM, in contrast, passes a beam of electrons through an ultrathin sample to create an image. researchgate.net This technique can reveal the internal structure of the dye particles and is suitable for imaging smaller, nano-sized particles. plos.org This morphological information is vital for understanding how the dye will behave in a dispersion and how it will interact with a substrate during the dyeing process.

Particle Size and Zeta Potential Analysis in Dispersions

For this compound to be used effectively, it is typically milled and dispersed in a liquid medium. The properties of this dispersion are critical. Particle size analysis, often performed using Dynamic Light Scattering (DLS), measures the size distribution of the dye particles in the suspension. iitk.ac.in This is important because particle size affects color strength, dispersibility, and can cause issues like nozzle blockage in printing applications. microtrac.com

Zeta potential is a measure of the magnitude of the electrostatic repulsion or attraction between adjacent, charged particles in a dispersion. iitk.ac.inmdpi.com It is a key indicator of the stability of the dispersion. A high absolute zeta potential (e.g., > ±30 mV) generally indicates good stability, as the particles will repel each other, preventing aggregation and settling. mdpi.com A low zeta potential suggests that the particles are more likely to agglomerate, leading to an unstable dispersion. azom.com

Table 4: Analysis of this compound Dispersions This table describes key parameters for characterizing a liquid formulation of this compound and their implications.

Parameter	Technique	Typical Unit	Significance for Formulation Quality
Mean Particle Size	Dynamic Light Scattering (DLS)	nanometers (nm)	Influences color yield, surface finish, and application consistency.
Particle Size Distribution	Dynamic Light Scattering (DLS)	Polydispersity Index (PDI)	Indicates the uniformity of particle sizes; a narrow distribution is often preferred.
Zeta Potential	Electrophoretic Light Scattering (ELS)	millivolts (mV)	Predicts the long-term stability of the dispersion against particle aggregation.
Morphology	Electron Microscopy (SEM/TEM)	(Image-based)	Visual confirmation of particle shape, surface, and whether particles are well-dispersed or agglomerated.

Advanced Chromatographic and Electrophoretic Characterization

The intricate nature of this compound, which can exist as a mixture of isomers and contain various impurities from its synthesis, necessitates the use of high-resolution separation techniques.

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing the purity of this compound and separating its constituent components. torontech.commeasurlabs.com Due to the non-polar nature of vat dyes, reversed-phase HPLC (RP-HPLC) is commonly employed. In this method, a non-polar stationary phase, such as C18-modified silica (B1680970), is used in conjunction with a polar mobile phase. hplc.eu

The separation mechanism relies on the differential partitioning of the dye components between the stationary and mobile phases. By gradually increasing the proportion of an organic solvent (e.g., acetonitrile (B52724) or methanol) in the aqueous mobile phase—a technique known as gradient elution—components are eluted from the column in order of increasing hydrophobicity. elementlabsolutions.com A Diode-Array Detector (DAD) is often used to acquire UV-Vis spectra of the eluting peaks, which aids in their identification. measurlabs.com

Research has shown that the purity of the silica used in the HPLC column is critical for achieving good peak shape and resolution. hplc.eu The use of high-purity silica minimizes peak tailing, which can be caused by interactions with metal ion impurities. hplc.eu

Table 1: Illustrative HPLC Parameters for Vat Dye Analysis

Parameter	Value/Description
Column	C18 wide pore, 4.6 x 250 mm
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in water
Mobile Phase B	Acetonitrile
Gradient	Linear gradient from low to high percentage of Mobile Phase B
Detector	Diode-Array Detector (DAD)

This table represents typical starting conditions for the analysis of complex organic dyes like this compound, based on established methods for similar compounds.

Capillary Electrophoresis (CE) offers a high-efficiency separation alternative for the analysis of dyes. mdpi.comresearchgate.net For vat dyes like this compound, which are insoluble in water in their oxidized form, specific analytical strategies are required. One approach is to analyze the dye in its water-soluble reduced (leuco) form. This can be achieved by adding a reducing agent, such as sodium dithionite (B78146), to the background electrolyte. researchgate.netnih.gov

Alternatively, non-aqueous CE or microemulsion electrokinetic chromatography (MEEKC) can be utilized, where the dye is dissolved in an organic solvent or a microemulsion that constitutes the background electrolyte. mdpi.comresearchgate.net The separation in CE is based on the differential migration of charged or neutral molecules in an electric field. The high resolving power of CE makes it particularly suitable for separating the closely related isomers and by-products that may be present in commercial dye formulations. mdpi.com

In a study on the analysis of vat dyes from cellulosic fibers, a capillary electrophoresis electrolyte consisting of 5 mM ammonium (B1175870) acetate (B1210297) in a 40:60 acetonitrile-water mixture at pH 9.3, with the addition of sodium dithionite, was successfully used. researchgate.netnih.gov

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for identifying the volatile and semi-volatile organic compounds that may arise from the degradation of this compound. nih.govcac-accr.ca The dye itself is not amenable to direct GC-MS analysis due to its high molecular weight and low volatility. However, its degradation products, resulting from processes such as advanced oxidation, are often smaller and more volatile. doi.orgresearchgate.net

The process typically involves extracting the degradation products from a sample matrix using an appropriate solvent, such as dichloromethane. doi.org The extract may then be derivatized to increase the volatility of polar analytes before being injected into the GC-MS system. nih.gov The gas chromatograph separates the components of the mixture, and the mass spectrometer provides mass spectra of the individual compounds, allowing for their identification by comparison with spectral libraries.

For instance, studies on the degradation of other complex dyes have identified smaller aromatic compounds like benzene (B151609) diazonium and other intermediates. doi.org The analysis of indigo (B80030), a related dye, has identified degradation products such as isatin, anthranilic acid, and isatoic acid anhydride. cac-accr.ca

Table 2: Potential Degradation Products of Anthraquinone (B42736) Dyes Identifiable by GC-MS

Compound Name	Chemical Formula
Phthalic acid	C₈H₆O₄
Benzoic acid	C₇H₆O₂
Phenol	C₆H₆O
Anthraquinone	C₁₄H₈O₂

This table lists compounds that could potentially be formed during the degradation of complex dyes like this compound and are amenable to GC-MS analysis.

Mechanistic Studies of Vat Black 31 Application

Elucidation of Vat Dye Reduction Mechanisms in Leuco Form Generation

The application of Vat Red 31, like all vat dyes, is fundamentally dependent on a reversible reduction-oxidation process. inflibnet.ac.inmdpi.com The dye in its commercial pigment form is characterized by one or more carbonyl (C=O) groups within its anthraquinone (B42736) structure, rendering it insoluble in water. mdpi.comgoogle.com To be applied to a substrate, it must be converted into a water-soluble form. This conversion process is known as "vatting." inflibnet.ac.in

Vatting involves the chemical reduction of the insoluble keto groups to their corresponding enolate (or hydroquinone) form, known as the "leuco" vat dye. mdpi.comgoogle.com This reaction is typically carried out in an alkaline medium using a strong reducing agent. researchgate.net The most universally employed reducing agent for this purpose is sodium dithionite (B78146) (Na₂S₂O₄), commonly called sodium hydrosulfite, in conjunction with sodium hydroxide (B78521) (NaOH). inflibnet.ac.inresearchgate.net

The reduction mechanism proceeds as follows:

The reducing agent, sodium hydrosulfite, reduces the carbonyl groups of the Vat Red 31 molecule.

The resulting hydroquinone (B1673460) form is weakly acidic and, in the presence of sodium hydroxide, is converted to its sodium salt. inflibnet.ac.in

This sodium salt of the leuco-vat dye is soluble in the alkaline dyebath and possesses an affinity for cellulosic fibers. google.comresearchgate.net

For Vat Red 31 specifically, the alkaline reduction yields a caramel-colored leuco form, while acidic reduction results in a yellow-brown leuco form. ritan-chemical.comworlddyevariety.comchemicalbook.com The stability and solubility of this leuco form are critical, as premature oxidation can lead to the precipitation of the insoluble pigment, resulting in uneven dyeing. inflibnet.ac.in The reduction potential required for anthraquinoid dyes typically falls within the range of -800 to -1000 mV. researchgate.net

Adsorption and Diffusion Kinetics of Leuco Vat Red 31 onto Substrates

Once the soluble leuco form of Vat Red 31 is generated, it can be adsorbed onto the surface of the substrate and subsequently diffuse into the fiber's internal structure. The kinetics of this process are governed by several factors, including the dye's affinity for the substrate, temperature, and the concentration of both the dye and electrolytes in the dyebath. sdc.org.uk

The adsorption and diffusion of leuco vat dyes onto cellulosic fibers is a complex process. The initial phase of exhaustion, or uptake of the dye by the fiber, can be extremely rapid. sdc.org.uk This is followed by a much slower period of diffusion as the dye penetrates the amorphous regions of the cellulose (B213188) structure. sdc.org.uk

While specific kinetic models for Vat Red 31 are not extensively detailed in the available literature, the process for vat dyes in general can be described by established adsorption kinetic models. Studies on other vat dyes have employed models such as pseudo-first-order and pseudo-second-order to analyze the adsorption rates. niscpr.res.in

Pseudo-First-Order Model: This model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent.

Pseudo-Second-Order Model: This model posits that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate.

Intra-particle Diffusion Model: This model is used to identify the diffusion mechanism and rate-controlling steps in the adsorption process.

The rate of dyeing is influenced by the liquor ratio, the fineness of the yarn (which determines the substrate surface area), and temperature. sdc.org.uk The presence of dye-affinitive auxiliaries can also affect the rate of uptake during the initial phase. sdc.org.uk

Oxidation Pathways of Leuco Vat Red 31 to Insoluble Form

After the soluble leuco-vat dye has been adsorbed by and diffused into the fiber, it must be converted back to its original water-insoluble pigment form to ensure high fastness properties. inflibnet.ac.inmdpi.com This crucial step is achieved through oxidation. The large, insoluble dye molecules become physically trapped within the polymer system of the fiber, leading to excellent wash fastness. researchgate.net

The oxidation can be carried out through several methods:

Air Oxidation: Simple exposure of the dyed material to atmospheric oxygen can be sufficient to re-oxidize the leuco dye. inflibnet.ac.in

Chemical Oxidation: To accelerate the process and ensure complete conversion, chemical oxidizing agents are often used. Common choices include hydrogen peroxide (H₂O₂), sodium perborate, or sodium persulfate. inflibnet.ac.inresearchgate.net

The oxidation process must be carefully controlled. Overly harsh conditions, such as high temperatures or excessive concentrations of the oxidizing agent, can potentially damage the cellulosic fiber. inflibnet.ac.in During oxidation, the soluble sodium enolate is converted back into the insoluble anthraquinone pigment, fully developing the final blu-ray red shade of Vat Red 31. This process is essential for achieving the dye's characteristic high fastness to washing, light, and other treatments. mdpi.com

Influence of Process Parameters on Dyeing Performance and Material Interaction

Temperature is a critical parameter throughout the vat dyeing process, influencing the rate of reduction (vatting), diffusion, and the final exhaustion of the dye. sdc.org.uk Vat dyes are often classified based on their optimal application temperatures. researchgate.net Vat Red 31 is classified as an "IN" or "IW" class dye, indicating it is suitable for application under warm to normal conditions. made-in-china.com

Recent research has explored methods for room temperature vat dyeing to reduce energy consumption. researchgate.netresearchgate.net These methods often involve using bio-reducers or catalysts that facilitate the reduction and dyeing process at ambient temperatures, eliminating the need for heating to the typical 50–80 °C range. researchgate.netresearchgate.net

The roles of the reducing agent and electrolytes are central to a successful vat dyeing process.

Reducing Agents: The primary function of the reducing agent, typically sodium hydrosulfite, is to convert the insoluble vat pigment into its soluble leuco form. inflibnet.ac.inresearchgate.net The concentration of the reducing agent must be sufficient to reduce the dye and maintain a reducing atmosphere in the dyebath, preventing premature oxidation by air. inflibnet.ac.in The amount required depends on the dye's structure, concentration, and the dyeing conditions. mdpi.com

Electrolytes: Electrolytes, such as sodium chloride (NaCl) or anhydrous sodium sulfate (B86663) (Na₂SO₄), are often added to the dyebath. mdpi.com Their purpose is to decrease the solubility of the leuco dye in the aqueous solution and promote its exhaustion onto the fiber. The salt pushes the dye out of the solution and onto the substrate, thereby increasing the dye uptake. The requirement for electrolytes depends on the specific substantivity of the vat dye being used. mdpi.com

Interactions of Vat Red 31 with Cellulosic and Other Substrates

Vat dyes, including the anthraquinone-based Vat Red 31, exhibit a high affinity (substantivity) for cellulosic fibers like cotton, linen, and viscose rayon once in their soluble leuco form. google.comsynthetic-dyes.com This affinity is attributed to several intermolecular forces.

The planar structure of the anthraquinone molecule allows it to align closely with the linear cellulose polymer chains. This proximity facilitates the formation of van der Waals forces, which are the primary interactions responsible for the dye's substantivity. researchgate.net Spectroscopic studies on other leuco vat dyes have shown that there are distinct forces of interaction between the leuco dye and the cellulose substrate. sdc.org.uk

Once inside the fiber, the re-oxidation of the leuco dye to its large, insoluble pigment form mechanically entraps it within the amorphous regions of the cellulose network. researchgate.net This physical entrapment is the key to the exceptional wet fastness properties of vat-dyed materials. researchgate.net The interaction is so strong that vat-dyed fabrics typically exhibit excellent resistance to laundering, even with oxidative bleaching agents. mdpi.com

Data Tables

Table 1: Properties of C.I. Vat Red 31

Property	Description	Source(s)
C.I. Name	Vat Red 31	ritan-chemical.comworlddyevariety.com
CAS Number	12227-47-3	ritan-chemical.comworlddyevariety.comchemicalbook.com
Molecular Formula	C₃₀H₁₆N₄O₅	ritan-chemical.comworlddyevariety.comchemicalbook.com
Molecular Weight	512.47 g/mol	ritan-chemical.comworlddyevariety.com
Chemical Class	Anthraquinone	ritan-chemical.comworlddyevariety.com
Common Name	Vat Red F3B	ritan-chemical.comalibaba.comzhaobochem.com
Physical Form	Blueish-red powder	ritan-chemical.comworlddyevariety.comchemicalbook.com
Leuco Form Color	Caramel (alkaline), Yellow-brown (acidic)	ritan-chemical.comworlddyevariety.comchemicalbook.com

| Primary Application | Dyeing of cotton and other cellulosic fibers | alibaba.comzhaobochem.com |

Table 2: General Conditions for Vat Dyeing

Parameter	Typical Range/Agent	Purpose	Source(s)
Reducing Agent	Sodium Hydrosulfite (Na₂S₂O₄)	Converts insoluble dye to soluble leuco form	inflibnet.ac.inresearchgate.net
Alkali	Sodium Hydroxide (NaOH)	Solubilizes the leuco-acid form, maintains high pH	inflibnet.ac.ingoogle.com
Electrolyte	Sodium Chloride (NaCl) or Sodium Sulfate (Na₂SO₄)	Increases dye exhaustion onto the fiber	mdpi.com
Temperature	50 - 80 °C (Conventional)	Influences reduction and diffusion rates	researchgate.net
Oxidizing Agent	Air, Hydrogen Peroxide (H₂O₂)	Converts leuco dye back to insoluble pigment in fiber	inflibnet.ac.in

| After-treatment | Soaping at the boil | Removes loose dye, develops true shade, improves fastness | inflibnet.ac.in |

Environmental Fate and Remediation Strategies for Vat Black 31

Environmental Persistence and Recalcitrance of Vat Black 31

Vat dyes, including this compound, are known for their stability and persistence in the environment. fibre2fashion.comnih.gov These dyes are designed to be resistant to chemical and photolytic degradation to ensure colorfastness in textiles. openbiotechnologyjournal.com Consequently, when released into the environment through industrial effluents, they are not easily broken down by natural processes. fibre2fashion.comnih.gov Their complex aromatic structures contribute to their recalcitrant nature, making them resistant to conventional wastewater treatment methods. nih.gov

The persistence of these dyes in aquatic environments is a significant concern. They can reduce light penetration in water bodies, which in turn affects the photosynthetic activity of aquatic plants. fibre2fashion.comnih.gov While vat dyes are generally insoluble in water, their presence in effluents can lead to accumulation in sediments. fibre2fashion.com Under anaerobic conditions, which can occur in sediments, some dyes have the potential to break down into potentially harmful aromatic amines. canada.ca

The recalcitrance of dyes like this compound means they can persist in the environment for long periods, potentially bioaccumulating in organisms and posing a long-term risk to ecosystems. nih.govnih.gov The environmental impact is not solely due to the dye itself but also to the mixture of other toxic chemicals present in textile industry wastewater. nih.govmdpi.com

Degradation Pathways of this compound in Aquatic and Terrestrial Environments

The degradation of persistent organic pollutants like this compound can occur through various physical, chemical, and biological pathways. Research has focused on understanding these mechanisms to develop effective remediation strategies.

Photodegradation Mechanisms and Kinetics

Photodegradation involves the breakdown of chemical compounds by light energy. For dyes, this process is influenced by factors such as the intensity of light, pH of the solution, and the presence of photocatalysts. mdpi.com The general mechanism of photodegradation on a photocatalyst surface involves the generation of highly reactive species like hydroxyl radicals (·OH) and superoxide (B77818) radicals (·O2−) when the photocatalyst is irradiated with light of sufficient energy. mdpi.comacs.org These radicals then attack the dye molecules, breaking them down into simpler and often less toxic compounds. acs.org

The kinetics of photodegradation often follow pseudo-first-order kinetics, where the rate of degradation is proportional to the concentration of the dye. mdpi.comkoreascience.kr However, the efficiency of this process can be affected by the initial dye concentration; higher concentrations can sometimes inhibit the degradation rate. mdpi.comkoreascience.kr Studies on various dyes have shown that the degradation process can lead to the formation of intermediates before complete mineralization to carbon dioxide and water. mdpi.com

Biodegradation Processes and Microbial Interactions

Biodegradation utilizes microorganisms to break down organic pollutants. nih.gov This process can occur under both aerobic (with oxygen) and anaerobic (without oxygen) conditions. mdpi.commdpi.com Microorganisms such as bacteria and fungi produce enzymes that can decolorize and degrade dye molecules. mdpi.comnih.gov For instance, certain bacteria have been shown to be effective in the bioremediation of vat dyes. nih.gov

The effectiveness of biodegradation depends on several factors, including the specific microbial strains present, the concentration of the pollutant, and environmental conditions like pH and temperature. openbiotechnologyjournal.comnih.gov Microbial communities, or consortia, are often more effective at degrading complex pollutants than single microbial species due to synergistic interactions. nih.govmdpi.com The process involves the microbes using the organic compounds as a source of carbon and energy. nih.gov While biodegradation is a cost-effective and environmentally friendly approach, the complete mineralization of complex dyes can be a slow process. openbiotechnologyjournal.com

Electrochemical Degradation Studies

Electrochemical degradation is an advanced oxidation process that uses an electric current to break down pollutants. ijresm.comiwaponline.com This method can involve direct oxidation at the anode or indirect oxidation through the generation of powerful oxidizing agents like chlorine and hydroxyl radicals in the solution. ijresm.comiwaponline.com

Studies on the electrochemical treatment of textile wastewater have demonstrated high efficiency in color and chemical oxygen demand (COD) removal. iwaponline.comdoi.org The process is influenced by parameters such as current density, pH, and the type of electrolyte used. ijresm.com For example, the presence of NaCl can enhance the degradation efficiency by generating active chlorine species. doi.orgmdpi.com Research on dyes similar in structure to this compound, such as C.I. Vat Black 27, has shown significant degradation using carbon electrodes. iwaponline.comresearchgate.net

Table 1: Electrochemical Degradation of Textile Dyes

Parameter	Condition	Result	Reference
Dye	Direct Red 31	98.17% decolorization and degradation in 10 minutes.	doi.org
pH	2	Optimal for degradation.	doi.org
Electrolyte	6 g/L NaCl	Highest degradation efficiency.	doi.org
Current Intensity	50 mA	Effective for degradation.	doi.org
Wastewater	Real factory sample	98.46% decolorization and 72.11% COD decrease in 10 minutes.	doi.org

Photocatalytic Degradation using Advanced Materials

Photocatalytic degradation is an advanced oxidation process that utilizes semiconductor materials as photocatalysts. nih.gov When these materials are illuminated with light of a suitable wavelength, they generate electron-hole pairs, leading to the formation of highly reactive oxidative species that can degrade organic pollutants. acs.orgnih.gov

Titanium dioxide (TiO2) is a widely studied photocatalyst due to its efficiency, stability, and low cost. nih.govorientjchem.org To enhance its performance, especially under visible light, TiO2 can be modified by doping with other elements or by creating composites with other materials. koreascience.krorientjchem.org For example, modifying diatomite with ferrihydrite and using it with TiO2 has shown high efficiency in the photodegradation of Vat Green 03, a dye with a similar complex structure. orientjchem.org Another study demonstrated that C-N-codoped TiO2 was effective in degrading violet-3B dye under visible light. koreascience.kr

Table 2: Photocatalytic Degradation of Dyes using Advanced Materials

Catalyst	Dye	Conditions	Degradation Efficiency	Reference
Ferrihydrite-Modified Diatomite with TiO2	Vat Green 03	pH 4, UV light	97% color removal	orientjchem.org
C-N-codoped TiO2	Violet-3B	Visible halogen-lamp, 240 min	96% color removal, 44% TOC removal	koreascience.kr
Fe3O4@SiO2@TiO2	Reactive Black 5	UV irradiation, 60 min	91% degradation	researchgate.net

Advanced Wastewater Treatment Technologies for this compound Effluents

Due to the persistent nature of this compound, conventional wastewater treatment methods are often insufficient. iwaponline.com Advanced wastewater treatment technologies are therefore necessary for the effective removal of this compound from industrial effluents. These technologies include advanced oxidation processes (AOPs), membrane filtration, and various hybrid systems. nih.gov

AOPs, which include photocatalysis, electrochemical oxidation, ozonation, and Fenton processes, are considered highly effective for degrading recalcitrant organic pollutants. mdpi.comnih.gov These methods generate powerful oxidizing agents that can break down complex dye molecules. mdpi.com Membrane technologies, such as nanofiltration and reverse osmosis, can also be employed to separate dyes from wastewater. nih.gov Often, a combination of different treatment methods in a hybrid system is the most effective approach for treating complex textile effluents, ensuring both color removal and reduction of organic load. iwaponline.com

Chemical Oxidation Processes (e.g., Advanced Oxidation Processes - AOPs)

Advanced Oxidation Processes (AOPs) represent a class of chemical treatment procedures designed to eliminate organic and inorganic materials from water and wastewater through oxidation with highly reactive hydroxyl radicals (·OH). membranechemicals.com These processes are particularly effective for treating textile wastewater, which often contains dyes that are resistant to conventional biological treatment. researchgate.netresearchgate.net AOPs can completely mineralize organic pollutants, converting them into carbon dioxide and water. membranechemicals.comnih.gov

Common AOPs include ozonation, Fenton and photo-Fenton processes, and UV/H₂O₂ systems. researchgate.netsciencepublishinggroup.com These methods generate powerful hydroxyl radicals that can break down the complex molecular structures of dyes, leading to their decolorization and degradation. membranechemicals.comresearchgate.netresearchgate.net The effectiveness of AOPs can be influenced by factors such as pH, the concentration of the dye, and the presence of other substances in the wastewater. mdpi.com For instance, the Fenton process, which uses hydrogen peroxide and ferrous ions, is most effective in acidic conditions (pH 2-3). ijcce.ac.irsci-hub.se

The primary advantage of AOPs is their ability to degrade recalcitrant organic compounds that are otherwise difficult to remove. researchgate.netresearchgate.net However, these processes can be costly and may sometimes produce intermediate by-products that could also be hazardous. researchgate.net Therefore, AOPs are often used in combination with other treatment methods, such as biological processes, to achieve complete and cost-effective remediation of textile effluents. nih.govresearchgate.net

Table 1: Overview of Advanced Oxidation Processes for Dye Removal

AOP Technique	Description	Advantages	Disadvantages
Ozonation	Involves the use of ozone (O₃) to oxidize pollutants. mdpi.com	Effective for color removal and can be applied directly in a gaseous state. mdpi.comresearchgate.net	High cost and potential formation of toxic intermediates. researchgate.net
Fenton Process	Utilizes hydrogen peroxide (H₂O₂) and a ferrous iron catalyst (Fe²⁺) to generate hydroxyl radicals. sci-hub.se	Cost-effective and easy to implement. encyclopedia.pub	Requires acidic pH and produces iron sludge. ijcce.ac.ir
Photo-Fenton	An enhanced version of the Fenton process that uses UV light to generate more hydroxyl radicals. mdpi.com	More efficient than the classical Fenton process for decolorization and mineralization. mdpi.com	Higher operational costs due to UV lamps.
UV/H₂O₂	Involves the photolysis of hydrogen peroxide by UV radiation to produce hydroxyl radicals. researchgate.net	Effective for a wide range of dyes.	Can be inhibited by inorganic anions and humic acid. mdpi.com

Biological Treatment Systems (e.g., Laccase-Mediated Degradation)

Biological treatment methods offer an environmentally friendly and cost-effective alternative for the remediation of dye-containing wastewater. austinpublishinggroup.comnih.gov These systems utilize microorganisms such as bacteria, fungi, and algae to break down complex dye molecules into simpler, less toxic compounds. austinpublishinggroup.commdpi.com

One of the most promising biological approaches involves the use of enzymes, particularly laccases. ua.pt Laccases are multi-copper oxidases that can degrade a wide range of phenolic compounds, including many textile dyes. ua.ptfrontiersin.org The effectiveness of laccase-mediated degradation can be enhanced by the use of mediators, which are small molecules that act as electron shuttles, enabling the enzyme to oxidize a broader range of substrates. frontiersin.orgresearchgate.net For some recalcitrant dyes, laccase requires the presence of a mediator to achieve significant decolorization. frontiersin.org

Studies have shown that various microorganisms are capable of degrading vat dyes. For example, Candida tropicalis and Candida apis have demonstrated the ability to decolorize vat dyes in textile effluent, achieving removal efficiencies of up to 90.6%. scitechnol.com Similarly, Pseudomonas aeruginosa has been shown to effectively biodegrade and decolorize Anthraquinone (B42736) Vat Blue 4. jcu.edu.au Biological treatment can significantly reduce the Biochemical Oxygen Demand (BOD) and Chemical Oxygen Demand (COD) of the effluent. scitechnol.comjcu.edu.au

Table 2: Examples of Laccase-Mediated Dye Degradation

Microorganism/Enzyme	Dye Type	Key Findings
Laccase from Coriolus versicolor IBL-04	Vat Dyes	Demonstrated potential for decolorizing various vat dyes. researchgate.net
Recombinant laccase rlac1338	Various industrial dyes	Showed degradation capabilities, which were improved through directed evolution. frontiersin.org
Laccase-mediator system	Reactive Black 5	Achieved 90% degradation within 30 minutes. frontiersin.org

Adsorption and Coagulation Techniques for Color Removal

Adsorption and coagulation are widely used physical and chemical methods for removing dyes from textile wastewater. mdpi.comepa.gov These techniques are often employed due to their simplicity and effectiveness in color removal. csuohio.edu

Adsorption is a surface phenomenon where dye molecules adhere to the surface of an adsorbent material. google.com Activated carbon is a highly effective adsorbent due to its large surface area and porous structure, but its high cost is a significant drawback. google.comfrontiersin.org This has led to research into low-cost alternative adsorbents derived from agricultural waste, biomass, and industrial by-products. encyclopedia.pubfrontiersin.orgiwaponline.com Materials like bagasse, a byproduct of sugarcane processing, have shown promise as effective adsorbents for dye removal after certain modifications. google.com The efficiency of adsorption depends on several factors, including the properties of the adsorbent, the dye's characteristics, pH, and temperature. frontiersin.org

Table 3: Comparison of Adsorption and Coagulation for Dye Removal

Technique	Mechanism	Common Materials/Chemicals	Effectiveness
Adsorption	Adhesion of dye molecules to the surface of a solid adsorbent. google.com	Activated carbon, bagasse, clay, zeolites. nih.govgoogle.comfrontiersin.org	Highly effective for a wide range of dyes, dependent on adsorbent properties. iwaponline.com
Coagulation	Destabilization of colloidal particles by adding coagulants, leading to floc formation. iwaponline.com	Alum, ferric chloride, lime, polyaluminum chloride. epa.goviwaponline.com	Effective for insoluble or dispersed dyes like vat and sulfur dyes. epa.gov

By-products and Metabolites from this compound Degradation and Their Characterization

The degradation of complex dyes like this compound, whether through chemical or biological processes, results in the formation of various by-products and metabolites. A detailed characterization of these intermediate compounds is crucial to fully understand the degradation pathway and to assess the final toxicity of the treated effluent. jabsonline.orgfrontiersin.org Even if the color is removed, the resulting metabolites may still be toxic or even more harmful than the parent dye molecule. frontiersin.orgeeer.org

Various analytical techniques are employed to identify and characterize these degradation products. High-Performance Liquid Chromatography (HPLC) is used to separate the different compounds in the treated effluent. frontiersin.org Gas Chromatography-Mass Spectrometry (GC-MS) helps in identifying the chemical structures of the separated metabolites by analyzing their mass-to-charge ratio. frontiersin.org Fourier-Transform Infrared Spectroscopy (FTIR) is another valuable tool that identifies the functional groups present in the compounds, providing evidence of the breakdown of the original dye structure, such as the cleavage of azo bonds (-N=N-). jabsonline.orgfrontiersin.org

Studies on the degradation of various dyes have shown that the initial step often involves the breaking of specific bonds within the dye molecule, leading to the formation of smaller, often aromatic, compounds. jabsonline.orgfrontiersin.org For instance, the anaerobic degradation of azo dyes typically starts with the reductive cleavage of the azo bond, which can lead to the formation of aromatic amines. microbiologyjournal.orgmdpi.com Subsequent degradation steps may involve the opening of these aromatic rings. The specific by-products formed depend heavily on the degradation method used and the chemical structure of the dye. researchgate.net For vat dyes, which are often anthraquinone derivatives, degradation pathways would involve the breakdown of these large polycyclic aromatic structures. jcu.edu.au

Table 4: Analytical Techniques for Characterizing Degradation By-products

Analytical Technique	Purpose	Information Obtained
High-Performance Liquid Chromatography (HPLC)	Separation of compounds in a mixture. frontiersin.org	Indicates the presence of different metabolites and their retention times. frontiersin.org
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification of volatile and semi-volatile compounds. frontiersin.org	Provides mass spectra for identifying the chemical structure of metabolites. frontiersin.org
Fourier-Transform Infrared Spectroscopy (FTIR)	Identification of functional groups. jabsonline.org	Shows changes in chemical bonds, confirming the breakdown of the dye molecule. jabsonline.orgfrontiersin.org
UV-Visible Spectrophotometry	Confirmation of decolorization. jabsonline.org	Measures the change in absorbance at the dye's maximum wavelength, indicating color removal. jabsonline.org

Advanced and Emerging Applications of Vat Black 31 in Materials Science

Integration of Vat Black 31 in Organic Electronic Devices

The large, flat π-conjugated system of perylene (B46583) dyes, the family to which this compound belongs, makes them promising materials for organic electronics. researchgate.netresearchgate.net These molecules are explored for their ability to transport electrical charge, a fundamental requirement for semiconductor devices. Perylene diimide (PDI) derivatives are recognized as a significant class of n-type semiconductors, meaning they conduct charge via electrons. researchgate.nettcichemicals.com Their high electron affinity, stability, and potential for high charge carrier mobility position them as valuable components in next-generation electronic devices like transistors and solar cells. mdpi.comacs.org

Organic Field-Effect Transistors (OFETs) are foundational components for technologies like flexible displays and sensors. nih.gov The performance of an OFET is highly dependent on the charge carrier mobility of the semiconductor layer. While direct research on this compound in OFETs is limited, studies on related vat dyes and perylene diimide (PDI) derivatives provide significant insights into its potential.

PDI derivatives are actively investigated as n-type semiconductors in OFETs. researchgate.netnih.gov The rigid, planar structure of the perylene core facilitates effective π-π stacking, which is crucial for efficient charge transport between molecules. acs.org Research into other vat dyes, such as Vat Orange 3, which shares a highly conjugated structure, has demonstrated their viability in OFETs. By using advanced fabrication techniques like physical vapor transport to create highly ordered crystalline structures, researchers have significantly improved the performance of devices based on these dyes. iphy.ac.cn For instance, OFETs using Vat Orange 3 have achieved mobilities orders of magnitude higher than previous thin-film versions, showcasing the potential of this class of materials. iphy.ac.cnresearchgate.net

The table below shows research findings for an OFET based on Vat Orange 3, a related vat dye, illustrating the performance metrics achievable with this class of organic semiconductors.

Property	Value	Source(s)
Device Structure	2D vdW vertical heterostructure	iphy.ac.cn
Semiconductor	Vat Orange 3	iphy.ac.cn
Mobility (µ)	0.14 cm²⋅V⁻¹⋅s⁻¹	iphy.ac.cn
On/Off Ratio	10⁴	iphy.ac.cn
Substrate	h-BN	iphy.ac.cn

Table 1: Performance characteristics of a high-quality Organic Field-Effect Transistor (OFET) fabricated using Vat Orange 3, a compound structurally related to this compound.

In the field of photovoltaics, which involves converting light into electricity, derivatives of this compound show considerable promise. wikipedia.orgossila.com Specifically, the parent class of perylene diimides (PDIs) has been extensively studied as a high-performance n-type non-fullerene acceptor material in organic solar cells (OSCs). researchgate.netcapes.gov.brnovanet.ca

The key to their application in solar cells is their strong electron-accepting nature, excellent thermal and chemical stability, and high electron mobility. acs.orgrsc.org The optical and electronic properties of PDI molecules can be precisely tuned by adding different functional groups to the perylene core. researchgate.net This molecular engineering allows scientists to optimize light absorption and energy level alignment with donor materials, which is critical for efficient exciton (B1674681) splitting and charge generation. rsc.org

The table below summarizes the performance of an organic solar cell using a PDI-based polymer as the acceptor material, indicating the potential of this chemical class.

Photovoltaic Parameter	Value	Source(s)
Device Architecture	Bulk-Heterojunction	rsc.org
Acceptor Material	PDI-based Polymer	rsc.org
Power Conversion Efficiency (PCE)	>10% (in recent non-fullerene systems)	rsc.org
Key Properties	High electron mobility, strong light absorption, good stability	acs.orgrsc.org

Table 2: Representative performance metrics for organic solar cells utilizing Perylene Diimide (PDI) derivatives, the parent class of this compound.

This compound in Additive Manufacturing and Photopolymerization

Additive manufacturing, or 3D printing, is a transformative technology, and vat photopolymerization (VPP) is one of its most precise methods. mdpi.comrsc.org VPP techniques create objects by selectively curing a liquid photosensitive resin layer-by-layer using light. nih.gov The composition of this resin is critical to the success of the printing process.

In vat photopolymerization (VPP) methods like stereolithography (SLA) or digital light processing (DLP), the depth of light penetration must be carefully controlled to ensure that only the desired layer thickness is solidified. acs.orgmdpi.com This is achieved by adding a photoabsorber or light-blocking agent to the liquid resin. nist.gov While compounds like Sudan I are often used in research, commercial resins frequently use black pigments for this purpose due to their broad and strong light absorption. nist.govmdpi.com

This compound, being an intensely colored and highly stable black organic pigment, is a potential candidate for use as a photoabsorber in VPP resins. nilrang.com Its role would be to absorb stray light and limit the cure depth, thereby improving the resolution and accuracy of the final printed part. The insolubility of vat dyes in their pigmentary form is an advantage here, preventing them from interfering with the chemical polymerization reaction. The use of black colorants is essential for producing black-colored 3D printed objects, and an organic pigment like this compound offers an alternative to commonly used carbon black. google.com

The following table outlines the typical components of a resin used in vat photopolymerization.

Component	Function	Example Compound(s)	Source(s)
Monomer/Oligomer	Forms the polymer backbone upon curing	Poly(ethylene glycol) diacrylate (PEGDA)	nih.gov
Photoinitiator	Absorbs light and initiates polymerization	Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO)	nist.gov
Photoabsorber	Controls light penetration depth	Sudan I, Carbon Black	nist.govtandfonline.com
Reactive Diluent	Modifies viscosity and properties	N-Vinylpyrrolidone	rsc.org

Table 3: Fundamental components of a photocurable resin for Vat Photopolymerization (VPP), highlighting the role of a photoabsorber for which this compound could be a candidate.

Vat photopolymerization is an emerging technique for fabricating complex, custom-designed sensors. tandfonline.comresearchgate.net Piezoresistive sensors, which change their electrical resistance in response to mechanical strain, can be 3D printed by creating a polymer nanocomposite resin. tandfonline.com This is typically achieved by dispersing conductive fillers, such as carbon nanotubes or carbon black, within the photocurable resin. acs.orgmdpi.com When the resulting composite material is stretched or compressed, the conductive network of filler particles is disrupted, leading to a measurable change in resistance.

There is currently no documented research on the use of this compound as the primary functional component in piezoresistive sensors. As a semiconductor, it does not possess the high conductivity of materials like carbon black or metal nanoparticles that form the conductive networks essential for piezoresistivity. mdpi.com The development of piezoresistive materials via VPP relies on the incorporation of these conductive fillers into an insulating polymer matrix. tandfonline.commdpi.com In such a system, a pigment like this compound would primarily serve as a colorant rather than the active sensing element.

Advanced Functional Textiles Incorporating this compound

Vat dyes are renowned in the textile industry for their exceptional fastness properties. fabricuk.comwaynemills.com They are applied to cellulosic fibers like cotton in a soluble "leuco" form and then oxidized back to their insoluble pigment form, trapping them within the fiber structure. fabricuk.comtaylorandfrancis.com This process results in colors that are extremely resistant to washing, light, and bleaching. boshitex.com

These properties make this compound suitable for high-performance and functional textiles where durability is paramount, such as workwear, hotel and hospital linens, and military apparel. taylorandfrancis.comboshitex.com Beyond simple coloration, vat dyes can impart advanced functionalities. A notable application is in the manufacturing of military combat clothing, such as camouflage, where vat dyes can provide excellent fastness along with specific infrared (IR) reflection properties. taylorandfrancis.comboshitex.com This functionality helps to reduce the visibility of soldiers to night-vision equipment, demonstrating a clear use of this compound in an advanced functional textile application.

Property	Description	Application Area	Source(s)
Excellent Wash Fastness	High resistance to fading and bleeding during laundering.	Uniforms, Hospital Linens	boshitex.com
High Light Fastness	Resists fading when exposed to sunlight.	Outdoor fabrics, Workwear	fabricuk.comtaylorandfrancis.com
Chlorine Resistance	Stable against bleaching agents.	Hotel & Hospital Textiles	boshitex.com
Infrared Resistance	Can be formulated to have specific IR reflective properties.	Military Camouflage	taylorandfrancis.comboshitex.com

Table 4: Advanced functional properties of textiles dyed with vat dyes like this compound.

Smart Textiles and Responsive Dye Systems

The application of this compound in smart textiles is primarily linked to its behavior in the near-infrared (NIR) spectrum. Smart textiles are fabrics engineered to sense and react to environmental stimuli, and this compound's properties are instrumental in creating textiles with advanced thermal and signature management capabilities. researchgate.net

Unlike standard black pigments like carbon black which absorb across the visible and NIR spectrum, this compound is notable for its transparency or reflectivity in the NIR region. nichwellchem.comkremer-pigmente.com This property is crucial for the development of "cool coatings" and textiles. When applied to surfaces, it helps to keep them cool by reflecting solar heat (infrared radiation), while still providing a black color in the visible spectrum. This makes it a valuable component in materials for outdoor equipment, architectural applications, and automotive coatings designed to reduce heat build-up. nichwellchem.comacs.org

In the context of responsive dye systems, this compound is used to create materials for military camouflage. nichwellchem.comtopwelldyes.com Its ability to absorb visible light while being transparent in the NIR spectrum allows fabrics to blend in with natural environments under both human sight and night-vision surveillance, which operates in the NIR range. nichwellchem.comgoogle.com This selective absorption and reflection is a key feature of spectrally responsive materials used in advanced defense applications. The integration of such pigments into fibers or as a coating creates textiles that can offer passive signature management. nichwellchem.com

Enhanced Fastness Properties and Durability Studies

This compound is distinguished by its outstanding fastness and durability, which are critical for high-performance materials subjected to harsh environmental conditions. nichwellchem.comwinsornewton.com Its perylene structure imparts exceptional stability, making it resistant to degradation from UV light, high temperatures, and chemical exposure. nichwellchem.combrad.ac.uk

Research and technical data confirm its superior performance across several key metrics:

Lightfastness: this compound consistently achieves the highest possible rating of 8 on the Blue Wool Scale, indicating excellent resistance to fading when exposed to prolonged sunlight and UV radiation. nichwellchem.comkremer-pigmente.comblockx.be This makes it ideal for applications such as automotive coatings and outdoor textiles where color stability is paramount. nichwellchem.com

Heat Stability: The pigment is thermally stable at temperatures up to 280°C, allowing it to be used in high-temperature processing of plastics and coatings without degradation. nichwellchem.com

Chemical Resistance: It demonstrates excellent resistance to both acids and alkalis, typically scoring a 5 out of 5 in standard tests. kremer-pigmente.com This ensures the material's integrity and color are maintained in chemically aggressive environments. nichwellchem.com

Weather Fastness: The combination of high lightfastness and chemical resistance results in exceptional weather fastness, ensuring long-term durability for exterior applications. nichwellchem.com

These properties are summarized in the table below, based on findings from technical datasheets and research publications.

Property	Rating/Value	Significance
Lightfastness (Blue Wool Scale)	8 (Excellent)	Prevents fading from UV/sunlight exposure. nichwellchem.comkremer-pigmente.comblockx.be
Heat Resistance	Up to 280°C	Suitable for high-temperature manufacturing processes. nichwellchem.com
Acid Resistance (Scale 1-5)	5 (Excellent)	Maintains stability in acidic environments. kremer-pigmente.com
Alkali Resistance (Scale 1-5)	5 (Excellent)	Resists degradation from alkaline substances. kremer-pigmente.com

The inherent durability of this compound contributes to the extended lifespan of the materials it colors, reducing the need for replacement and thereby offering a significant advantage in applications where longevity is crucial. winsornewton.com

Bio-inspired and Sustainable Material Development with this compound

The use of this compound aligns with goals in sustainable material development, primarily through its durability and the innovation of more environmentally friendly manufacturing processes. Highly durable materials contribute to sustainability by extending product life and reducing waste. The exceptional fastness of this compound ensures that products like automotive parts or architectural coatings maintain their function and appearance for longer, thus conserving resources. nichwellchem.comwinsornewton.com

A significant advancement in the sustainable production of this compound is the development of a solvent-free synthesis method using Twin Screw Extrusion (TSE). brad.ac.uk Traditional synthesis of perylene pigments often involves high-boiling point solvents and a large excess of reactants, which are environmentally undesirable. brad.ac.uk The TSE method offers a continuous, scalable process that dramatically reduces waste and improves efficiency, representing a substantial step towards green chemistry for this class of pigments. brad.ac.ukresearchgate.net

In the realm of bio-inspired materials, high-performance organic materials like perylene diimides (the class to which this compound belongs) are of great interest. nih.govacs.org Researchers are exploring their use in organic electronics and photovoltaics, inspired by natural systems like photosynthesis. researchgate.netnih.gov Perylene-based materials are investigated for their potential in creating artificial light-harvesting systems and efficient organic solar cells. mdpi.commagtech.com.cn While the direct application of this compound in a commercial bio-inspired device is not yet widespread, its properties as a stable, n-type semiconducting material make it a candidate for such research and development. researchgate.net Its use in photovoltaic materials is an emerging application that supports the generation of sustainable energy. nichwellchem.comlyliangangdyes.com

Theoretical and Computational Studies of Vat Black 31

Molecular Dynamics Simulations of Vat Black 31 Interactions

While quantum mechanics is excellent for describing the electronic structure of a single molecule, Molecular Dynamics (MD) simulations are used to study the physical movements of atoms and molecules over time. MD simulations rely on classical mechanics and force fields to model the interactions between atoms.

For a vat dye like this compound, its performance is critically dependent on its interaction with the substrate, such as cotton fibers. MD simulations can model this interaction at an atomic level. By placing a model of the dye molecule near a model of the substrate (e.g., cellulose), the simulation can track their interactions over time.

These simulations can reveal:

Binding Affinity: The strength of the interaction between the dye and the substrate can be estimated by calculating the potential energy of the system.

Orientation and Conformation: MD can show how the dye molecule orients itself on the substrate surface and whether its conformation changes upon binding. This is crucial for understanding the final color and fastness properties.

Role of Intermolecular Forces: The simulation can elucidate the specific types of interactions that dominate the binding, such as van der Waals forces, hydrogen bonds, and electrostatic interactions.

Studies on other anthraquinone (B42736) dyes in liquid crystal hosts have successfully used MD simulations to understand their alignment and orientation, which is analogous to dye alignment on a fiber. nih.govrsc.org

The behavior of dyes is significantly influenced by the solvent environment. MD simulations are an ideal tool for studying these effects. By simulating the dye molecule in a box of solvent molecules (e.g., water), one can observe how the solvent affects the dye's conformation and aggregation. nih.govrsc.org

Key insights from such simulations include:

Solvation Shell Structure: MD can reveal how solvent molecules arrange themselves around the dye molecule, forming a solvation shell.

Dye Aggregation: Vat dyes are known to aggregate in solution, which can affect the dyeing process and the final color. MD simulations can model the process of aggregation, showing how multiple dye molecules come together and the structures they form. mdpi.com

Thermodynamic Properties: From the simulation trajectory, thermodynamic properties related to solvation, such as the free energy of solvation, can be calculated.

The following interactive data table summarizes the types of information that can be obtained from MD simulations of a dye like this compound.

Simulation Type	Key Parameters Investigated	Insights Gained
Dye in Vacuum	Conformational changes, intramolecular dynamics	Intrinsic flexibility and preferred shapes of the dye molecule.
Dye in Solvent	Radial distribution functions, solvation free energy	Understanding of solvent-dye interactions, solubility, and the effect of solvent on dye conformation. researchgate.net
Dye with Substrate	Binding energy, orientation on the surface	Prediction of dye-fiber affinity and the nature of binding forces.
Multiple Dyes in Solvent	Aggregation number, aggregate structure	Understanding the tendency of the dye to form aggregates in solution.

Prediction of Spectroscopic Properties and Reactivity Profiles

A primary goal of computational studies on dyes is to predict their color and reactivity. Time-Dependent Density Functional Theory (TD-DFT) is a powerful extension of DFT that can be used to calculate the excited states of molecules. mdpi.com

By calculating the energies of electronic transitions, TD-DFT can predict the UV-visible absorption spectrum of a dye. The wavelength of the lowest energy transition with a significant oscillator strength corresponds to the λmax, which determines the perceived color of the dye. For large azo and anthraquinone dyes, TD-DFT has been shown to provide results that are in good agreement with experimental spectra. nih.govacs.org

Computational methods can also be used to predict the reactivity of different parts of the this compound molecule. By analyzing the distribution of electron density and the shapes of the frontier molecular orbitals, it is possible to identify sites that are susceptible to nucleophilic or electrophilic attack. This information is valuable for understanding the dye's stability and its potential degradation pathways.

Computational Design of Novel this compound Derivatives

The rational design of novel dye molecules with tailored properties is a cornerstone of modern materials science. In the realm of vat dyes, computational chemistry has emerged as a powerful tool to predict and understand the structure-property relationships that govern dye performance. For a complex polycyclic aromatic compound like this compound, in silico methods offer a pathway to systematically explore the vast chemical space of its potential derivatives, guiding synthetic efforts toward molecules with enhanced characteristics such as improved lightfastness, varied color profiles, and better fabric affinity. This section delves into the theoretical and computational strategies that can be employed to design novel derivatives of this compound.

At the heart of computational dye design lies the ability to predict how modifications to a parent structure will influence its electronic and, consequently, its optical properties. Methodologies such as Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT) are instrumental in this regard. researchgate.net These quantum chemical methods allow for the calculation of the frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy difference between the HOMO and LUMO levels is a critical determinant of the molecule's color, as it corresponds to the energy of the lowest electronic transition, which dictates the maximum absorption wavelength (λmax).

For instance, by computationally introducing various electron-donating or electron-withdrawing groups at different positions on the this compound scaffold, it is possible to modulate the HOMO-LUMO gap. Electron-donating groups, such as amino (-NH2) or hydroxyl (-OH) groups, tend to raise the HOMO energy level, leading to a smaller energy gap and a bathochromic shift (a shift to longer wavelengths), which can deepen the color. Conversely, electron-withdrawing groups, like nitro (-NO2) or cyano (-CN) groups, can lower the LUMO energy level, also resulting in a bathochromic shift. The strategic placement of these substituents can be systematically explored to fine-tune the color of this compound derivatives.

A hypothetical study on this compound derivatives could involve the computational screening of a library of molecules with different functional groups. The predicted λmax values from TD-DFT calculations would provide a preliminary assessment of their color.

Table 7.4.1: Predicted Maximum Absorption Wavelengths (λmax) for Hypothetical this compound Derivatives

Derivative	Substituent Group	Position of Substitution	Predicted λmax (nm)	Predicted Color
VB31-NH2	Amino (-NH2)	Position X	610	Blue-Green
VB31-OH	Hydroxyl (-OH)	Position Y	595	Blue
VB31-CN	Cyano (-CN)	Position X	625	Greenish-Blue
VB31-NO2	Nitro (-NO2)	Position Y	630	Green

Note: The data in this table is illustrative and based on general principles of dye chemistry and computational modeling. "Position X" and "Position Y" refer to hypothetical substitution points on the this compound core structure.

Beyond color prediction, computational methods can also provide insights into other important dye properties. Quantitative Structure-Property Relationship (QSPR) models can be developed to correlate calculated molecular descriptors with experimentally determined properties like lightfastness, solubility, and dyeing affinity. ifatcc.org Molecular descriptors are numerical values that encode different aspects of a molecule's structure, such as its size, shape, and electronic properties.

For example, a QSPR model for lightfastness might reveal that derivatives with higher HOMO energies are more susceptible to photo-oxidation, leading to lower lightfastness. ifatcc.org This information can guide the design of more robust dyes by avoiding substituents that significantly raise the HOMO energy. Molecular dynamics simulations can be employed to study the interaction of this compound derivatives with textile fibers, such as cellulose (B213188). rsc.org These simulations can predict the binding affinity and orientation of the dye molecules on the fiber surface, which are crucial factors for achieving good wash fastness.

The computational design process for novel this compound derivatives would typically involve the following steps:

Scaffold Modification: Proposing a series of virtual modifications to the this compound core structure, including the introduction of various functional groups at different positions.

Quantum Chemical Calculations: Performing DFT and TD-DFT calculations for each proposed derivative to determine their electronic properties, including HOMO-LUMO energies and predicted absorption spectra. researchgate.net

Property Prediction: Using the calculated data to predict key performance indicators such as color, lightfastness (via correlation with electronic properties), and solubility.

Virtual Screening: Filtering the designed derivatives based on the desired property profile to identify the most promising candidates for synthesis.

Synthesis and Experimental Validation: Synthesizing the top-ranked candidates and experimentally measuring their properties to validate the computational predictions.

This iterative cycle of computational design and experimental validation can significantly accelerate the discovery of new high-performance vat dyes based on the this compound structure.

Table 7.4.2: Key Molecular Descriptors and Predicted Properties for Lead this compound Derivatives

Derivative	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Predicted Lightfastness	Predicted Solubility
VB31-A	-5.8	-3.5	2.3	Moderate	Good
VB31-B	-6.0	-3.7	2.3	High	Moderate
VB31-C	-5.7	-3.3	2.4	Moderate	High
VB31-D	-6.1	-3.6	2.5	Very High	Low

Note: The data in this table is hypothetical and serves to illustrate the types of parameters evaluated in computational dye design. The predicted properties are relative assessments.

Conclusion and Future Research Directions in Vat Black 31 Chemistry

Synthesis and Application Innovations for Enhanced Sustainability

The traditional synthesis of vat dyes often involves hazardous solvents and multi-step processes with low yields, presenting significant environmental challenges. fibre2fashion.com Future research is increasingly focused on developing greener and more efficient synthetic pathways.

Key Research Thrusts:

Waterless Dyeing Technologies: A significant area of innovation is the use of supercritical carbon dioxide (scCO₂) as a dyeing medium. ncsu.edu This technology dramatically reduces water consumption and eliminates the need for salts and other additives, thereby minimizing wastewater generation. ncsu.edu

Advanced Application Methods: Innovations in application technology, such as digital printing with vat dyes, offer precise color control and significantly lower water and energy consumption compared to conventional dyeing methods. floxytiedye.com

Modern vat dyeing processes are already making strides by incorporating low-salt systems and advanced machinery, which can reduce water usage by 30–50%. autumnchem.com The inherent durability and longevity that vat dyes impart to textiles, particularly in high-performance applications like workwear, military gear, and automotive upholstery, is itself a key aspect of sustainability, as it extends product life and reduces waste. quora.comvipulorganics.com

Innovation Area	Traditional Method	Sustainable Alternative	Key Benefits
Synthesis	Use of hazardous solvents (e.g., nitrobenzene), heavy metal catalysts. fibre2fashion.com	Development of solvent-free or green solvent reactions; biocatalysis.	Reduced hazardous waste, improved worker safety, lower environmental toxicity.
Dyeing Process	High water consumption, use of salts and reducing agents in aqueous baths. autumnchem.com	Supercritical CO₂ dyeing, digital printing, low-salt systems. ncsu.edufloxytiedye.com	Up to 95% less water, reduced chemical discharge, lower energy use. autumnchem.com
Product Lifecycle	Standard textile applications.	High-performance textiles for extended durability (e.g., automotive, outdoor gear). quora.com	Longer product life, reduced consumer waste, enhanced material value.

Strategies for Comprehensive Environmental Impact Mitigation

The environmental impact of vat dyes, particularly anthraquinone-based compounds, stems from their persistence in wastewater and potential toxicity. nih.govnih.gov Discharged effluents can be highly colored and exhibit high Chemical Oxygen Demand (COD), posing a threat to aquatic ecosystems by hindering light penetration and photosynthesis. nih.gov

Emerging Mitigation Strategies:

Advanced Oxidation Processes (AOPs): Photocatalytic degradation using semiconductors like titanium dioxide (TiO₂) under UV or solar irradiation has proven effective for breaking down complex dye molecules into less harmful compounds. researchgate.netorientjchem.orgnih.gov This method is particularly interesting for converting recalcitrant organic compounds into biodegradable products. pantareiwater.com

Biological Treatment: While many synthetic dyes are resistant to conventional aerobic degradation, combined anaerobic-aerobic systems are recommended for treating colored wastewater. pantareiwater.com Furthermore, mycoremediation, which uses fungi and their ligninolytic enzymes, shows promise in degrading stable anthraquinone (B42736) structures. nih.gov

Biosorption: The use of biosludge from wastewater treatment plants to adsorb vat dyes from effluents is an effective and low-cost method. Studies have shown that biosludge can effectively remove colorants, with efficiency increasing with the sludge age. researchgate.net

These advanced treatment technologies represent a critical area of research to ensure that the lifecycle of Vat Black 31 and related dyes is managed responsibly.

Mitigation Strategy	Mechanism	Effectiveness	Research Focus
Photocatalysis	Generation of highly reactive hydroxyl radicals that degrade dye molecules. nih.gov	High degradation efficiency (e.g., >90%) for various vat dyes under optimized conditions. orientjchem.org	Development of more efficient catalysts, use of solar irradiation. researchgate.net
Mycoremediation	Secretion of powerful enzymes (e.g., laccase, peroxidases) by fungi to break down complex aromatics. nih.gov	High degradation efficiency (90-96%) for specific anthraquinone dyes. nih.gov	Immobilization of fungal biomass for reactor systems, enzyme optimization.
Biosorption	Adsorption of dye molecules onto the surface of microbial biomass (sludge). researchgate.net	High maximum adsorption capacities, particularly for autoclaved biosludge under acidic conditions. researchgate.net	Optimizing sludge age and reactor conditions for continuous removal.

Unexplored Avenues in Advanced Materials Integration

The robust and highly conjugated chemical structure of anthraquinone vat dyes makes them attractive candidates for applications beyond textiles. Their inherent stability and electronic properties open doors for their integration into advanced functional materials.

Future Integration Opportunities:

Organic Electronics: The π-conjugated systems of vat dyes are being explored for use as building blocks for semiconducting organic materials. rsc.org Their stability and tunable electronic properties could be leveraged in the development of organic field-effect transistors (OFETs), solar cells, and other optoelectronic devices.

Vat Photopolymerization (3D Printing): Organic dyes are increasingly used as photoinitiators or photocatalysts in vat photopolymerization, a high-resolution 3D printing technique. mdpi.comsiemens.com The light-absorbing properties of dyes like this compound could be harnessed to initiate polymerization reactions, potentially enabling the creation of composite materials with specific optical or mechanical properties. nih.govnih.gov

Functional Coatings: The excellent light and chemical fastness of vat dyes make them suitable for developing highly durable and stable functional coatings for various substrates, offering protection and specialized properties.

The transition of dye chemistry from traditional colorants to functional materials represents a significant paradigm shift, where the dye molecule itself becomes a key performance component. researchgate.net

Role of Interdisciplinary Research in Advancing this compound Science

Advancing the science of this compound from a sustainable and high-performance perspective requires a departure from siloed research. Collaboration across diverse scientific and engineering disciplines is essential to address the multifaceted challenges and opportunities associated with this class of dyes.

Key Areas for Interdisciplinary Collaboration:

Chemistry and Chemical Engineering: To design green synthesis routes and scale up sustainable manufacturing processes like supercritical fluid dyeing.

Materials Science and Physics: To explore the integration of vat dyes into organic electronics and advanced composites, and to understand their structure-property relationships at a molecular level. boisestate.edu

Environmental Science and Biotechnology: To develop and optimize effective wastewater treatment technologies, such as photocatalysis and bioremediation, tailored to anthraquinone dyes.

Heritage Science and Analytical Chemistry: To develop non-invasive techniques for analyzing historical textiles, providing insights into past dyeing technologies and informing conservation strategies. ed.ac.uk

By fostering collaboration between these fields, the scientific community can accelerate innovation, ensuring that the next generation of vat dyes is not only high-performing but also environmentally benign and integral to the development of advanced materials. The establishment of research initiatives like the Sustainable Dye Chemistry Laboratory exemplifies this interdisciplinary approach, aiming to develop environmentally friendly dyes and dyeing processes through a combination of computational design and experimental synthesis. ncsu.eduncsu.edu